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Cat. No.: B1676722 Get Quote

An In-depth Technical Guide to Monoethylglycinexylidide (MEGX)

For Researchers, Scientists, and Drug Development Professionals

Introduction
Monoethylglycinexylidide (MEGX), also known as Norlidocaine, is the primary and

pharmacologically active metabolite of the widely used local anesthetic and antiarrhythmic

drug, lidocaine.[1][2] It is formed in the liver through oxidative N-deethylation, a process

primarily mediated by the cytochrome P450 enzymes, CYP3A4 and CYP1A2.[3][4] The rate of

MEGX formation serves as a sensitive and valuable biomarker for hepatic function, finding

clinical application in assessing the health of the liver, particularly in the contexts of chronic liver

disease and liver transplantation.[5][6] While its pharmacological actions are similar to

lidocaine, it is generally considered to be less potent.[3][7] This guide provides a

comprehensive overview of the chemical structure, properties, metabolism, and analytical

methodologies related to MEGX.

Chemical Structure and Properties
MEGX is an amino acid amide derivative formed from the components 2,6-dimethylaniline and

N-ethylglycine.[2][8]
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Figure 1: 2D Chemical Structure of Monoethylglycinexylidide

Physicochemical Properties
The following tables summarize the key physicochemical properties of

monoethylglycinexylidide and its commonly used hydrochloride salt.

Table 1: Physicochemical Properties of Monoethylglycinexylidide (Free Base)

Property Value Reference(s)

IUPAC Name
N-(2,6-dimethylphenyl)-2-

(ethylamino)acetamide
[2]

Synonyms
Norlidocaine, MEGX,

Ethylglycylxylidide
[2][8]

CAS Number 7728-40-7 [8]

Molecular Formula C₁₂H₁₈N₂O [2]

Molecular Weight 206.28 g/mol [2]

Appearance White to beige powder/solid [8]

Boiling Point 335.6 ± 30.0 °C (Predicted) [8]

Density 1.047 ± 0.06 g/cm³ (Predicted) [8]

Water Solubility 10 mg/mL [8]

Solubility (pH 7.4) 25.2 µg/mL [2]

pKa 8.04 (Predicted) [8]

Table 2: Properties of Monoethylglycinexylidide Hydrochloride
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Property Value Reference(s)

CAS Number 7729-94-4 [4][5]

Molecular Formula C₁₂H₁₈N₂O • HCl [4]

Formula Weight 242.7 g/mol [4]

Melting Point 242-245 °C [8]

Solubility

DMF: 1 mg/mL, DMSO: 5

mg/mL, Ethanol: 2 mg/mL,

PBS (pH 7.2): 5 mg/mL

[4]

Metabolism and Pharmacokinetics
MEGX is the initial and major metabolite in the biotransformation of lidocaine.[3] The metabolic

cascade is a critical aspect of lidocaine's pharmacokinetics and toxicology.

Metabolic Pathway
Lidocaine is rapidly metabolized in the liver, with approximately 90% of the parent drug being

converted. The primary pathway is N-dealkylation, which produces MEGX. This reaction is

catalyzed mainly by CYP3A4 and, to a lesser extent, CYP1A2. MEGX is an active metabolite,

possessing antiarrhythmic and convulsant properties, although it is about 80-90% as potent as

lidocaine.[1][7] MEGX is subsequently metabolized further via a second N-dealkylation to the

inactive metabolite, glycinexylidide (GX).[1]
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Hepatic Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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